Cas no 1510-54-9 (2,2,2-Trifluoro-N,N-dihexylacetimidamide)

• Product Name: 2,2,2-Trifluoro-N,N-dihexylacetimidamide
• CAS No: 1510-54-9
• MF: C₁₄H₂₇F₃N₂
• MW: 280.372794389725
• CID: 1092983
• PubChem ID: 72942564
• Update Time: 2025-04-26

2,2,2-Trifluoro-N,N-dihexylacetimidamide Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-N,N-dihexylacetimidamide
• 2,2,2-trifluoro-N,N-dihexylethanimidamide
• DTXSID501258392
• 1510-54-9
• A920788
• Ethanimidamide, 2,2,2-trifluoro-N,N-dihexyl-

• Inchi： 1S/C14H27F3N2/c1-3-5-7-9-11-19(12-10-8-6-4-2)13(18)14(15,16)17/h18H,3-12H2,1-2H3
• InChI Key： NAYQIMNFOOMRJC-UHFFFAOYSA-N
• SMILES： FC(C(=N)N(CCCCCC)CCCCCC)(F)F

Computed Properties

• Exact Mass: 280.21263336g/mol
• Monoisotopic Mass: 280.21263336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 12
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 27.1Ų

2,2,2-Trifluoro-N,N-dihexylacetimidamide Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 2,2,2-Trifluoro-N,N-dihexylacetimidamide

Introduction to 2,2,2-Trifluoro-N,N-dihexylacetimidamide (CAS No. 1510-54-9)

2,2,2-Trifluoro-N,N-dihexylacetimidamide, identified by its Chemical Abstracts Service (CAS) number 1510-54-9, is a fluorinated acetimidamide derivative that has garnered significant attention in the field of medicinal chemistry and materials science. This compound belongs to a class of molecules characterized by the presence of a trifluoromethyl group, which imparts unique physicochemical properties such as increased lipophilicity, metabolic stability, and enhanced binding affinity to biological targets. The long alkyl chains in its structure contribute to favorable solubility and membrane permeability, making it a promising candidate for various applications.

The structural motif of 2,2,2-Trifluoro-N,N-dihexylacetimidamide consists of a central acetimidamide core flanked by two hexyl groups and a trifluoromethyl substituent on the carbonyl carbon. This configuration not only enhances its pharmacokinetic profile but also allows for tunable interactions with biological receptors. The trifluoromethyl group, in particular, is well-documented for its ability to modulate electronic and steric properties, thereby influencing both the reactivity and selectivity of the compound.

In recent years, the pharmaceutical industry has witnessed a surge in the development of fluorinated compounds due to their demonstrated efficacy in drug design. Fluorinated acetimidamides have emerged as a particularly intriguing subclass, exhibiting potential in the inhibition of enzymes and receptors involved in disease pathways. For instance, studies have highlighted the role of fluorinated derivatives in modulating protease activity, which is relevant to conditions such as cancer and inflammation. The hexyl substituents in 2,2,2-Trifluoro-N,N-dihexylacetimidamide further enhance its interaction with hydrophobic pockets of target proteins, improving binding affinity.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The acetimidamide moiety serves as a versatile intermediate in the synthesis of more complex molecules, including peptidomimetics and heterocyclic frameworks. Researchers have leveraged this scaffold to develop novel inhibitors targeting bacterial resistance mechanisms and viral proteases. The trifluoromethyl group’s ability to enhance metabolic stability has been particularly advantageous in prolonging the half-life of bioactive molecules.

The long hexyl chains not only improve solubility but also contribute to favorable pharmacokinetic properties. In preclinical studies, derivatives similar to 2,2,2-Trifluoro-N,N-dihexylacetimidamide have shown promise in enhancing drug delivery across biological barriers. This property is especially relevant for treatments requiring systemic distribution or targeted action within specific tissues. The compound’s compatibility with various solvents also facilitates its use in high-throughput screening assays and combinatorial chemistry libraries.

Recent advancements in computational chemistry have further illuminated the potential of fluorinated acetimidamides like 1510-54-9. Molecular docking simulations have revealed that these compounds can effectively bind to pockets on enzymes such as kinases and phosphodiesterases with high specificity. The trifluoromethyl group’s electron-withdrawing nature stabilizes positive charges on aromatic rings within these targets, leading to potent inhibition. Such insights have guided the optimization of lead compounds toward improved therapeutic efficacy.

The synthesis of 2,2,2-Trifluoro-N,N-dihexylacetimidamide involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards. Key steps include the formation of an acetimidamide bond followed by selective fluorination at the alpha-carbon position. Advances in catalytic methods have enabled more efficient routes to fluorinated intermediates without compromising yield or selectivity. This underscores the growing sophistication of synthetic methodologies tailored for fluorinated heterocycles.

In industrial applications, 1510-54-9 has found utility as an intermediate in specialty polymers where fluorine incorporation enhances thermal stability and chemical resistance. The hexyl chains contribute to flexibility while maintaining rigidity under stress conditions—a desirable balance for advanced material engineering applications ranging from coatings to electronic components.

The regulatory landscape for fluorinated compounds remains dynamic as agencies continually assess their safety profiles based on emerging research data. However,fluorinated acetimidamides, including derivatives like N,N-Dihexyl-2-(trifluoromethyl)acetimidamide, have generally demonstrated favorable profiles when subjected to rigorous toxicological evaluations conducted according to international guidelines such as ICH Q3A/B/C guidelines on impurities assessment.

Future directions for research on this class of compounds include exploring their potential as probes for understanding enzyme mechanisms at atomic resolution using techniques like X-ray crystallography or cryo-electron microscopy combined with site-directed mutagenesis studies that employ these molecules as inhibitors or scaffolds.